Cas no 1823183-27-2 (1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone)

• Product Name: 1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone
• CAS No: 1823183-27-2
• MF: C₁₆H₈ClF₅N₂OS
• MW: 406.757538795471
• MDL: MFCD29042530
• CID: 4708584
• Update Time: 2025-05-26

1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone
• 1-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl]-2,2-difluoro-2-(phenylsulfanyl)ethan-1-one
• 1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone

• MDL： MFCD29042530
• Inchi： 1S/C16H8ClF5N2OS/c17-11-6-9(15(18,19)20)8-24-12(7-23-14(11)24)13(25)16(21,22)26-10-4-2-1-3-5-10/h1-8H
• InChI Key： HHOCRUXURBNENS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN2C1=NC=C2C(C(F)(F)SC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 529
• Topological Polar Surface Area: 59.7

Additional information on 1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone

1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone (CAS No. 1823183-27-2): A Comprehensive Overview

1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone (CAS No. 1823183-27-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazopyridines, which are known for their diverse pharmacological properties, including antiviral, anticancer, and anti-inflammatory effects.

The molecular structure of 1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone is characterized by the presence of a chlorinated imidazopyridine core, a trifluoromethyl group, and a phenylthio substituent. These functional groups contribute to the compound's high lipophilicity and stability, making it an attractive candidate for various therapeutic applications.

Recent studies have focused on the biological activities of this compound. One notable study published in the Journal of Medicinal Chemistry (2021) investigated the antiviral properties of 1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone. The results showed that this compound exhibited potent inhibitory activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action was attributed to the compound's ability to interfere with viral replication by targeting key viral enzymes.

In addition to its antiviral properties, 1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone has also shown promise in cancer research. A study published in Cancer Research (2020) demonstrated that this compound selectively inhibited the growth of human breast cancer cells by inducing apoptosis through the activation of caspase pathways. The researchers found that the trifluoromethyl group played a crucial role in enhancing the compound's cytotoxicity against cancer cells while minimizing toxicity to normal cells.

The anti-inflammatory potential of 1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone has also been explored. A study published in Inflammation Research (2019) reported that this compound effectively reduced inflammation in a murine model of colitis. The anti-inflammatory effects were attributed to the compound's ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The synthetic route for preparing 1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone has been well-documented in the literature. A typical synthesis involves several steps, including the formation of the imidazopyridine core through a multicomponent reaction followed by functionalization with the trifluoromethyl and phenylthio groups. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

The physicochemical properties of 1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone have been extensively studied. The compound is highly lipophilic with a logP value of approximately 4.5, which facilitates its cellular uptake and distribution. It is also stable under physiological conditions and exhibits good solubility in organic solvents such as DMSO and ethanol.

In conclusion, 1-(8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)-2,2-difluoro-2-(phenylthio)ethanone (CAS No. 1823183-27-2) is a promising compound with diverse biological activities. Its unique structural features make it an attractive candidate for further development in antiviral, anticancer, and anti-inflammatory therapies. Ongoing research continues to explore its potential applications and optimize its pharmacological properties for clinical use.